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Compound of Interest

Compound Name: ZM 306416

Cat. No.: B1683844 Get Quote

For immediate reference, treat ZM 306416 as a chemical waste product. Do not dispose of it in

standard laboratory trash or down the drain. Personnel handling this compound should be

thoroughly familiar with its properties and adhere to all institutional and local regulations for

chemical waste disposal.

This guide provides essential safety and logistical information for the proper disposal of ZM
306416, a potent VEGFR and EGFR inhibitor used in research. Adherence to these procedures

is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data Overview
While some suppliers classify ZM 306416 as not a hazardous substance, it is prudent to handle

it with care due to its biological activity and potential for irritation. Always consult your

institution's specific safety data sheets (SDS) and protocols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1683844?utm_src=pdf-interest
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 690206-97-4 [1]

Molecular Formula C16H13ClFN3O2 [1]

Molecular Weight 333.7 g/mol [1]

Appearance Off-white solid [1]

Solubility
Soluble in DMSO (3 mg/ml) or

ethanol (1 mg/ml)
[1]

Hazard Classification
Not a hazardous substance or

mixture (per some suppliers)
[1][2]

Safety Phrases

S22: Do not breathe

dustS24/25: Avoid contact with

skin and eyesS36/37/39: Wear

suitable protective clothing,

gloves and eye/face protection

[1]

Experimental Protocol: Disposal of ZM 306416
Waste
This protocol outlines the step-by-step procedure for the safe disposal of solid ZM 306416 and

materials contaminated with it.

1.0 Personal Protective Equipment (PPE)

1.1. Before handling ZM 306416, don appropriate PPE:

NIOSH-approved respirator or fume hood to avoid dust inhalation.[1]
Chemical-resistant gloves (e.g., nitrile).[1]
Safety goggles or a face shield.[1]
A lab coat.[1]

2.0 Disposal of Unused Solid ZM 306416

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.sigmaaldrich.com/US/en/sds/MM/341216
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.stressmarq.com/products/small-molecules/inhibitor/zm-306416-sih-487/
https://www.benchchem.com/product/b1683844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.1. Do not dispose of solid ZM 306416 in regular trash. 2.2. Collect the solid waste in a clearly

labeled, sealable container designated for chemical waste. 2.3. The label should include:

"Hazardous Waste"
"ZM 306416"
CAS Number: 690206-97-4
Approximate amount
Date of accumulation 2.4. Store the sealed container in a designated, well-ventilated, and
secure chemical waste storage area, away from incompatible materials. 2.5. Arrange for
pickup and disposal by your institution's Environmental Health and Safety (EHS) office or a
licensed chemical waste disposal contractor.[3]

3.0 Disposal of Contaminated Labware and PPE

3.1. Solid Waste: 3.1.1. Items such as weigh boats, contaminated paper towels, and disposable

plasticware should be collected in a designated, lined container for solid chemical waste. 3.1.2.

Do not mix with regular laboratory trash. 3.1.3. Once full, seal the liner and container, and label

it as described in section 2.3. 3.2. Sharps: 3.2.1. Needles, scalpels, or other sharps

contaminated with ZM 306416 must be placed in a puncture-proof sharps container designated

for chemically contaminated sharps. 3.2.2. Label the container clearly with its contents. 3.3.

Glassware: 3.3.1. Reusable glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or DMSO) in a chemical fume hood. 3.3.2. The resulting solvent rinseate

is considered chemical waste and must be collected in a labeled container for liquid chemical

waste. Do not pour it down the drain.[2] 3.3.3. After decontamination, the glassware can be

washed according to standard laboratory procedures. 3.4. PPE: 3.4.1. Contaminated gloves,

lab coats, and other disposable PPE should be placed in the designated solid chemical waste

container.

4.0 Spill Management

4.1. In case of a spill, evacuate the immediate area if necessary and ensure proper ventilation.

4.2. Wearing appropriate PPE, cover the spill with an absorbent material suitable for chemical

spills. 4.3. Carefully collect the absorbent material and spilled substance using non-sparking

tools. 4.4. Place the collected waste into a sealed, labeled container for hazardous waste. 4.5.

Clean the affected area with a suitable solvent, collecting the cleaning materials as chemical

waste.
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ZM 306416 Disposal Workflow

Preparation

Waste Segregation & Collection

Containment & Labeling

Final Disposal

1. Don Personal
Protective Equipment (PPE)

2. Unused Solid ZM 306416 3. Contaminated Solids
(Gloves, Weigh Boats)

4. Contaminated Liquids
(Solvent Rinses)

5. Place in Labeled
Solid Chemical Waste Container

6. Place in Labeled
Liquid Chemical Waste Container

7. Store in Designated
Waste Accumulation Area

8. Arrange for EHS
Pickup and Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ZM 306416 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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